[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl](hexyl)amine

• Molecular Formula: C13H25N3
• Molecular Weight: 223.36 g/mol
• IUPAC Name: N-[(1-ethyl-3-methylpyrazol-4-yl)methyl]hexan-1-amine
• InChI: InChI=1S/C13H25N3/c1-4-6-7-8-9-14-10-13-11-16(5-2)15-12(13)3/h11,14H,4-10H2,1-3H3
• InChI Key: UCDAPUGWFOXLBY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCNCC1=CN(N=C1C)CC

Description

(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylamine is a compound that belongs to the pyrazole family, which is known for its versatile applications in organic synthesis and medicinal chemistry . Pyrazoles are heterocyclic compounds containing a five-membered ring with two nitrogen atoms. The unique structure of (1-ethyl-3-methyl-1H-pyrazol-4-yl)methylamine makes it an interesting subject for various scientific studies and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-ethyl-3-methyl-1H-pyrazol-4-yl)methylamine typically involves the reaction of 1-ethyl-3-methyl-1H-pyrazole with hexylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require a catalyst to enhance the reaction rate .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors. The process includes the careful control of temperature, pressure, and reaction time to ensure high yield and purity. The use of continuous flow reactors can also be employed to optimize the production process .

Chemical Reactions Analysis

Types of Reactions

(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the hexylamine group can be replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen peroxide, potassium permanganate, sodium borohydride, and lithium aluminum hydride. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may lead to the formation of corresponding pyrazole derivatives, while reduction may yield amine derivatives .

Scientific Research Applications

(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylamine has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of (1-ethyl-3-methyl-1H-pyrazol-4-yl)methylamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, leading to the modulation of biological processes. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylamine can be compared with other similar compounds, such as:

1-ethyl-3-methyl-1H-pyrazole: A precursor in the synthesis of the compound.

Hexylamine: Another precursor used in the synthesis.

Other pyrazole derivatives: Compounds with similar structures but different substituents, which may exhibit different chemical and biological properties.